![molecular formula C17H19N3O2 B2838982 4-(3-methoxypyrrolidin-1-yl)-N-(pyridin-3-yl)benzamide CAS No. 1797889-85-0](/img/structure/B2838982.png)
4-(3-methoxypyrrolidin-1-yl)-N-(pyridin-3-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(3-methoxypyrrolidin-1-yl)-N-(pyridin-3-yl)benzamide, also known as MPB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPB belongs to the class of N-substituted benzamides and has been found to exhibit a range of biochemical and physiological effects.
Scientific Research Applications
Neuroleptic Activity
One study explored the synthesis and neuroleptic activity of benzamides and related compounds, aiming at potential applications as neuroleptics. The research found that specific modifications to the chemical structure could significantly enhance activity compared to standard treatments like metoclopramide. For example, cis-N-(1-Benzyl-2-methylpyrrolidin-3-yl)-5-chloro-2-methoxy-4-(methylamino)benzamide was identified as a highly potent drug candidate for the treatment of psychosis, with expectations of fewer side effects due to its high ratio of antistereotypic activity to cataleptogenicity (S. Iwanami et al., 1981).
Anticancer Evaluation
Research on N-(Pyridin-3-yl)benzamide derivatives showcased their synthesis and evaluation for anticancer activity against several human cancer cell lines. The study highlighted compounds with methoxy and nitro groups in the benzamide moiety showing moderate to good activity, outperforming the standard drug in some cases. This suggests a promising avenue for developing new anticancer agents (G. Mohan et al., 2021).
Chemical Synthesis and Pharmacological Activity
Another aspect of research into related compounds involves their synthesis for use as intermediates in the development of novel pharmacological agents. For instance, the preparation of (S)-BZM and (R)-BZM, as well as their use in synthesizing (S)-123I-IBZM for potential medical applications, highlights the versatility of these compounds in creating diagnostic or therapeutic agents (M. Bobeldijk et al., 1990).
Synthesis and Pharmacokinetics
The synthesis of 4-amino-5-chloro-2-methoxy-N-[(2S,4S)-1-ethyl-2-hydroxymethyl-4-pyrrolidinyl]benzamide (TKS159) and its optical isomers was conducted to explore their affinity for 5-HT4 receptors and their effect on gastric emptying in rats. This study exemplifies the detailed chemical synthesis and pharmacokinetic evaluations required to advance potential pharmaceuticals (T. Yanagi et al., 1999).
Properties
IUPAC Name |
4-(3-methoxypyrrolidin-1-yl)-N-pyridin-3-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2/c1-22-16-8-10-20(12-16)15-6-4-13(5-7-15)17(21)19-14-3-2-9-18-11-14/h2-7,9,11,16H,8,10,12H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQVIGNUEZOIKBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(C1)C2=CC=C(C=C2)C(=O)NC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.